![molecular formula C15H11ClN4OS B602025 Clofentezine Metabolite 3 CAS No. 107573-63-7](/img/no-structure.png)
Clofentezine Metabolite 3
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Overview
Description
Clofentezine is an acaricide, primarily used as an ovicide with some activity on early motile stages . It belongs to the class of organic compounds known as chlorobenzenes, which are compounds containing one or more chlorine atoms attached to a benzene moiety .
Molecular Structure Analysis
The molecular structure of Clofentezine is 3,6-bis(2-chlorophenyl)-1,2,4,5-tetrazine . The molecular formula is C14H8Cl2N4 and the molecular weight is 303.1 g/mol .Physical And Chemical Properties Analysis
Clofentezine is a magenta crystalline solid that is odorless . It has a low aqueous solubility and is not volatile . It is moderately persistent in soil systems but tends not to be in aquatic systems .Scientific Research Applications
Metabolomics in Nutrition and Health
Metabolomics, the study of small molecules called metabolites, has seen increased application in nutrition research. It's instrumental in identifying and developing objective biomarkers of dietary intake, personalizing nutrition strategies, and understanding the diet-health link. This approach could potentially illuminate pathways through which compounds like Clofentezine Metabolite 3 might exert effects, though specific studies on this metabolite were not found (González-Peña & Brennan, 2019).
Drug Metabolism and Environmental Impact
The environmental fate of pharmaceutical residues, including metabolites, is a growing concern. Research shows that some pharmaceuticals are not fully eliminated in treatment processes, leading to their presence in natural waters. Such studies underscore the importance of understanding and monitoring the environmental impact of drug metabolites, potentially including those of Clofentezine (Heberer, 2002).
Mitochondrial Biomarkers for Precision Medicine
Metabolites like L-carnitine and acylcarnitines, linked to mitochondrial function, serve as biomarkers for various diseases and drug efficacy, highlighting the role of metabolomic studies in precision medicine. This area of research could be relevant for understanding the biological roles and implications of specific metabolites, including this compound, in human health (McCann et al., 2021).
Advances in Metabolite Profiling
The combination of techniques such as liquid chromatography-high-resolution tandem mass spectrometry and NMR profiling with in silico databases and chemometrics is propelling metabolite identification in natural product research. This holistic approach to metabolomics could potentially facilitate the identification and study of specific metabolites like this compound, enhancing our understanding of biological systems (Wolfender et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
Clofentezine, the parent compound of Clofentezine Metabolite 3, is a selective insecticide primarily used to control mites
Mode of Action
The parent compound, clofentezine, acts primarily as an ovicide, with some activity against early motile stages of mites . It’s plausible that this compound may share a similar mode of action.
Biochemical Pathways
Two major urinary pathways have been identified for the parent compound, clofentezine . One pathway leads to a monochloro sulfur-containing derivative, and the other involves hydroxylation of clofentezine at the 3, 4, or 5 positions of the phenyl ring . It’s possible that similar pathways could be involved for this compound.
Result of Action
The parent compound, clofentezine, is known to be highly toxic to birds and fish and moderately toxic to aquatic invertebrates, honeybees, and earthworms . It has a low mammalian toxicity .
Action Environment
The action of this compound can be influenced by various environmental factors. Its low aqueous solubility and non-volatile nature suggest that its action, efficacy, and stability could be influenced by factors such as soil type, rainfall, and temperature .
Biochemical Analysis
Biochemical Properties
Clofentezine Metabolite 3 interacts with various enzymes, proteins, and other biomolecules. Specific interactions have not been fully elucidated. It’s worth noting that the parent compound, Clofentezine, has been found to interact with enzymes involved in the metabolism of rats, mice, rabbits, calves, goats, dogs, and baboons .
Cellular Effects
The parent compound, Clofentezine, has been observed to cause hepatotoxicity and changes to the thyroid, including follicular hyperplasia, in studies with rats and dogs .
Molecular Mechanism
The parent compound, Clofentezine, is known to exert its effects primarily as an ovicide, with some activity on early motile stages .
Temporal Effects in Laboratory Settings
The parent compound, Clofentezine, is moderately persistent in soil systems but tends not to be in aquatic systems .
Dosage Effects in Animal Models
The parent compound, Clofentezine, does not show any teratogenic effects in rats or rabbits at doses up to 1000 mg/kg bw/day .
Metabolic Pathways
The metabolic pathways involving this compound are not well-characterized. The parent compound, Clofentezine, has been found to undergo hydroxylation at the 3, 4, or other positions .
Transport and Distribution
The parent compound, Clofentezine, based on its physico-chemical properties, is not expected to leach to groundwater .
Properties
{ "Design of the Synthesis Pathway": "The synthesis of Clofentezine Metabolite 3 can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "2,6-dichlorobenzonitrile", "methylamine", "sodium hydroxide", "acetic anhydride", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium sulfate", "methanol", "water" ], "Reaction": [ "Step 1: 2,6-dichlorobenzonitrile is reacted with methylamine in the presence of sodium hydroxide to yield N-methyl-2,6-dichlorobenzamide.", "Step 2: N-methyl-2,6-dichlorobenzamide is then reacted with acetic anhydride in the presence of sodium acetate to form N-methyl-2,6-dichlorobenzamide acetate.", "Step 3: Reduction of N-methyl-2,6-dichlorobenzamide acetate with sodium borohydride in the presence of acetic acid yields N-methyl-2,6-dichlorobenzamide.", "Step 4: N-methyl-2,6-dichlorobenzamide is then treated with hydrochloric acid to form N-methyl-2,6-dichlorobenzoic acid.", "Step 5: N-methyl-2,6-dichlorobenzoic acid is then reacted with methanol in the presence of sulfuric acid to form methyl ester of N-methyl-2,6-dichlorobenzoic acid.", "Step 6: The final step involves the reaction of methyl ester of N-methyl-2,6-dichlorobenzoic acid with sodium hydroxide in the presence of water to yield Clofentezine Metabolite 3." ] } | |
CAS No. |
107573-63-7 |
Molecular Formula |
C15H11ClN4OS |
Molecular Weight |
330.8 |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Origin of Product |
United States |
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